Cas no 2138398-01-1 (1-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylethan-1-amine)

• Product Name: 1-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylethan-1-amine
• CAS No: 2138398-01-1
• MF: C₁₁H₁₄N₄O₂S
• MW: 266.319460391998
• CID: 5990213
• PubChem ID: 165848823
• Update Time: 2025-06-13

1-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylethan-1-amine
• 1-[5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-yl]ethan-1-amine
• EN300-1115003
• 2138398-01-1

• Inchi： 1S/C11H14N4O2S/c1-8(12)11-4-3-9(5-13-11)15-7-10(6-14-15)18(2,16)17/h3-8H,12H2,1-2H3
• InChI Key： AACVQYHIDLKZKS-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1=CN=C(C=C1)C(C)N)(=O)=O

Computed Properties

• Exact Mass: 266.08374688g/mol
• Monoisotopic Mass: 266.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 99.2Ų

Additional information on 1-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylethan-1-amine

Introduction to 1-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylethan-1-amine (CAS No. 2138398-01-1)

1-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylethan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 2138398-01-1, represents a fusion of pyrazole and pyridine moieties, each functionalized with specific substituents that contribute to its distinct pharmacological profile. The presence of a 4-methanesulfonyl group on the pyrazole ring and an amine substituent on the ethyl chain enhances its interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

The chemical structure of 1-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylethan-1-amine can be described as a hybrid molecule that combines the electron-deficient nature of the pyrazole ring with the electron-rich properties of the pyridine moiety. This structural feature is particularly intriguing because it allows the compound to engage with various biological receptors through multiple interaction mechanisms, including hydrogen bonding, π-stacking, and electrostatic interactions. Such versatility is highly valued in medicinal chemistry, as it increases the likelihood of finding compounds with high affinity and selectivity for therapeutic targets.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate both pyrazole and pyridine scaffolds. These molecules have been extensively studied for their potential applications in treating a wide range of diseases, including cancer, inflammation, and neurological disorders. The 4-methanesulfonyl group in 1-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylethan-1-amine is particularly noteworthy, as it serves as a key pharmacophore that can modulate receptor binding affinity and pharmacokinetic properties. This group is known to enhance metabolic stability and improve oral bioavailability, which are critical factors for the development of successful drugs.

The ethylamine substituent at the 2-position of the pyridine ring in this compound also plays a crucial role in its biological activity. Amine groups are well-known for their ability to form hydrogen bonds with biological targets, which can lead to increased binding affinity and prolonged receptor interaction. Furthermore, the ethyl chain provides additional flexibility to the molecule, allowing it to adopt multiple conformations that may optimize its interaction with biological receptors. This structural flexibility is often exploited in drug design to improve efficacy and reduce off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 1-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-2-ylethan-1-am ine with greater accuracy. Molecular docking studies have shown that this compound can interact with several key enzymes and receptors involved in disease pathways. For instance, preliminary simulations suggest that it may bind to enzymes such as Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases. Additionally, the compound’s ability to interact with transcription factors has been highlighted, indicating potential applications in regulating gene expression.

The synthesis of 1-(5-(4-methanesulfonyl)-1H-pyrazolyl)-2-(pyridinylimino)ethylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of the pyrazole ring followed by coupling reactions to introduce the pyridine moiety and the amine substituent. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures that the final product meets stringent purity standards required for pharmaceutical applications.

In vitro studies have begun to unravel the pharmacological profile of 1-(5-(4-methanesulfonyl)-1H-pyrazolyl)-2-(pyridinylimino)ethylamine. Initial experiments have demonstrated its ability to inhibit enzymes associated with cancer cell proliferation, suggesting potential therapeutic benefits in oncology. Furthermore, its interaction with inflammatory pathways has been explored, indicating that it may have anti-inflammatory properties similar to those of known therapeutic agents. These findings are particularly exciting because they highlight the compound’s versatility and its potential as a lead molecule for drug development.

The future direction of research on 1-(5-(4-methanesulfonyl)-1H-pyrazolyl)-2-(pyridinylimino)ethylamine includes further investigation into its mechanism of action and optimization of its pharmacokinetic properties. Preclinical studies are planned to evaluate its safety profile and efficacy in animal models before moving into human clinical trials. Additionally, efforts are underway to develop derivatives of this compound that may enhance its potency or selectivity while minimizing side effects. The integration of machine learning algorithms into drug discovery pipelines promises to accelerate these efforts by predicting optimal modifications based on large datasets.

The significance of heterocyclic compounds like 1-(5-(4-methanesulfonyl)-1H-pyrazolyl)-2-(pyridinylimino)ethylamine cannot be overstated in modern medicine. Their unique structural features allow them to interact with biological targets in ways that traditional small molecules cannot match, leading to more effective treatments for complex diseases. As research continues to uncover new applications for these compounds, we can expect further breakthroughs that will improve patient outcomes worldwide.